Cas no 87341-53-5 (1-Benzyl-5-oxopyrrolidine-2-carboxamide)

• Product Name: 1-Benzyl-5-oxopyrrolidine-2-carboxamide
• CAS No: 87341-53-5
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 1068954
• PubChem ID: 54759038
• Update Time: 2025-04-23

1-Benzyl-5-oxopyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-5-oxopyrrolidine-2-carboxamide
• DTXSID70716646
• FT-0683055
• 87341-53-5
• AKOS015898199
• 1-Benzyl-5-oxoprolinamide
• 2-Pyrrolidinecarboxamide, 5-oxo-1-(phenylmethyl)-, (S)-

• Inchi： 1S/C12H14N2O2/c13-12(16)10-6-7-11(15)14(10)8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H2,13,16)
• InChI Key： AUMWGCKMYAACDZ-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(N)=O)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

1-Benzyl-5-oxopyrrolidine-2-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Additional information on 1-Benzyl-5-oxopyrrolidine-2-carboxamide

1-Benzyl-5-oxopyrrolidine-2-carboxamide: A Comprehensive Overview

1-BenzyL-5-OxOpyrrolidine-2-CarboxAmide, also known by its CAS registry number87341-53-5, is a synthetic compound that has garnered significant attention in the field of biomedical research. This molecule belongs to the category of pyrrolidine derivatives, which are known for their diverse applications in drug discovery and development. The structure of 1-Benzyl-5-oxopyrrolidine-2-carboxamide features a bicyclic system with a pyrrolidine ring fused to an amide group, making it a unique candidate for various pharmacological investigations.

Recent studies have highlighted the potential of this compound in targeted drug delivery systems. Its structural versatility allows for easy modification and functionalization, enabling researchers to explore its utility in biopharmaceutical applications. The presence of the benzyl group and the amide moiety provides additional degrees of freedom for chemical modifications, which can be exploited to enhance its pharmacokinetic properties.

One of the most promising avenues of research involving 1-Benzyl-5-oxopyrrolidine-2-carboxamide is its role in cancer therapy. Preclinical studies have demonstrated that this compound exhibits significant antiproliferative activity against various cancer cell lines. Its ability to modulate key signaling pathways involved in tumor growth and metastasis makes it a potential candidate for personalized oncology approaches.

Another area of active investigation is the exploration of this compound's neuroprotective properties. Research conducted in animal models has shown that 1-Benzyl-5-oxopyrrolidine-2-carboxamide can effectively mitigate oxidative stress and inflammation in neural tissues, suggesting its potential utility in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1-Benzyl-5-oxopyrrolidine-2-carboxamide is relatively straightforward, involving a series of nucleophilic substitutions and cyclization reactions. Its chemical stability and ease of purification make it an attractive candidate for large-scale production, which is crucial for its potential translation into clinical settings.

Moreover, this compound has shown remarkable results in immunomodulatory applications. By modulating the activity of key immune cells, including T-cells and macrophages, it has demonstrated significant efficacy in experimental models of autoimmune diseases such as rheumatoid arthritis and multiple sclerosis.

Recent advancements in crystallography and structural biology have provided valuable insights into the molecular mechanisms underpinning the biological activity of 1-Benzyl-5-oxopyrrolidine-2-carboxamide. These studies have revealed that its unique bicyclic structure enables it to bind to specific receptor sites with high affinity and selectivity, thereby mediating its therapeutic effects.

In conclusion, 1-Benzyl-5-oxopyrrolidine-2-carboxamide represents a highly promising compound with broad applications in the field of biomedical science. Its structural diversity, coupled with its demonstrated efficacy in various disease models, positions it as a valuable tool for advancing drug discovery and development. As research into this compound continues to evolve, it is expected to unlock new possibilities for the treatment of complex diseases, further solidifying its place at the forefront of biopharmaceutical innovation.